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Compound Name: Methylene blue (trihydrate)
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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, quality control, mechanisms of action, and experimental considerations
for research-grade methylene blue (trihydrate). The information is intended to support
researchers, scientists, and drug development professionals in their exploration of this versatile
compound.

Core Chemical and Physical Properties

Methylene blue (trihydrate) is a cationic thiazine dye with a long history of use in medicine
and biological research. Its chemical structure consists of a planar aromatic system, which is
responsible for its characteristic deep blue color in its oxidized form.

Table 1: Physicochemical Properties of Methylene Blue (Trihydrate)

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b13138519#bc-rfq
https://www.benchchem.com/product/b13138519/docs?utm_src=pdf-body#methylene-blue-trihydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b13138519/docs?utm_src=pdf-body#methylene-blue-trihydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b13138519/docs?utm_src=pdf-body#methylene-blue-trihydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13138519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value References
Chemical Formula C16H18CIN3S-3H20 [1112]
Molecular Weight 373.90 g/mol [11[31[41[5]
CAS Number 7220-79-3 [1][6]

Dark green crystalline powder
Appearance ] ) [1][6]
with a bronze-like luster.

Melting Point 190 °C (decomposes) [3][6]

Soluble in water and

Solubility chloroform; sparingly soluble in  [3][6]
ethanol.

Water Solubility ~4 g/100 mL

pH (1% aqueous solution) 3.0-45 [71[8]

Amax (in water) ~668 nm, ~609 nm [6]

Synthesis, Purification, and Quality Control

The synthesis of methylene blue typically involves the oxidation of N,N-dimethyl-p-
phenylenediamine in the presence of sodium thiosulfate, followed by further oxidation and ring
closure.[9]

Purification

Research-grade methylene blue requires high purity to ensure experimental reproducibility and
avoid confounding results from contaminants. Common purification methods include:

o Recrystallization: The crude product is dissolved in a suitable solvent (e.g., hot water) and
allowed to cool slowly, leading to the formation of pure crystals.[10]

e Solvent Extraction: Impurities can be removed by extracting a solution of the dye with an
immiscible solvent, such as chloroform, at a specific pH.[11]
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o Chromatography: Techniques like column chromatography can be employed for high-purity
applications.

Quality Control

Ensuring the quality of methylene blue is critical for research applications. Several analytical
techniques are used to assess purity and identity:

o High-Performance Liquid Chromatography (HPLC): A primary method for determining the
purity of methylene blue and quantifying impurities.[1]

o UV-Vis Spectroscopy: Used to confirm the identity and concentration of methylene blue
solutions by measuring its absorbance at characteristic wavelengths.[3][12][13]

e Mass Spectrometry (MS): Coupled with liquid chromatography (LC-MS/MS), it provides
sensitive and specific quantification of methylene blue and its metabolites in biological
samples.[14][15]

For research involving human subjects or preclinical studies, it is imperative to use
Pharmaceutical Grade (USP) methylene blue, which is manufactured under Good
Manufacturing Practices (GMP) and tested for identity, strength, purity, and the absence of
harmful contaminants like heavy metals.[16][17][18]

Key Mechanisms of Action

Methylene blue exhibits a range of biological activities stemming from its ability to act as a
redox agent, an inhibitor of certain enzymes, and a modulator of key signaling pathways.

Mitochondrial and Bioenergetic Effects

Methylene blue can act as an alternative electron carrier in the mitochondrial electron transport
chain (ETC). At low concentrations, it can accept electrons from NADH and transfer them to
cytochrome c, thereby bypassing complexes | and 111.[19][20] This can be particularly beneficial
in conditions of mitochondrial dysfunction.
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Methylene blue's role as an alternative electron carrier in the mitochondrial ETC.

Nitric Oxide (NO) Signhaling Pathway Modulation

Methylene blue is a well-known inhibitor of nitric oxide synthase (NOS) and soluble guanylate
cyclase (sGC).[2][4][8][21] By inhibiting these enzymes, it reduces the production of cyclic
guanosine monophosphate (cGMP), a key second messenger in the NO signaling cascade that

mediates vasodilation.[22]
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Inhibition of the Nitric Oxide signaling pathway by Methylene Blue.

Antioxidant and Redox Cycling Properties

Methylene blue can act as a potent antioxidant by accepting electrons and neutralizing reactive
oxygen species (ROS).[14][23] It can also undergo redox cycling, being reduced to the
colorless leucomethylene blue, which in turn can reduce other molecules before being re-
oxidized to methylene blue.[24] This property is central to its use as a treatment for
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methemoglobinemia, where it facilitates the reduction of methemoglobin back to hemoglobin.[7]
[25]

Pharmacokinetic and Pharmacodynamic Data

Understanding the pharmacokinetic and pharmacodynamic profile of methylene blue is crucial
for designing and interpreting both in vitro and in vivo experiments.

Table 2. Key Pharmacokinetic Parameters of Methylene Blue

. Route of
Parameter Value Species o . Reference
Administration

Terminal Half-life

" ~5.25 hours Human Intravenous [6][11][26][27]
2

Terminal Half-life

~20 hours Human Oral [2]
(t2)

Time to Peak
Plasma

) 1-2 hours Human Oral [1]
Concentration

(Tmax)

Systemic ]
65.64 mL/min/kg  Mouse Intravenous [9][14]
Clearance

Brain-to-Plasma
Partition

o 23.50 Mouse Intravenous [9][14]
Coefficient

(Kp,brain)

Table 3: ICso Values for Enzyme Inhibition
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Substrate/Assay
Enzyme ICso . Reference
Condition
Monoamine Oxidase A Recombinant human
70 nM [28]
(MAO-A) MAO-A
Human liver
CYP1A2 0.63 uM _ [18]
microsomes
Human liver
CYP2C19 0.33 uM ) [18]
microsomes
Human liver
CYP2D6 1.67 uM _ [18]
microsomes
CYP3A4 Human liver
1.01 uM _ [18]
(Testosterone) microsomes

Experimental Protocols and Considerations
In Vitro Experimental Protocols

Cell Viability and Proliferation Assays:

Methylene blue staining is a common method for assessing cell viability. Viable cells with intact
membranes exclude the dye, while non-viable cells are stained blue.[7][23]
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Seed cells in a 96-well plate

Incubate and treat cells as required

'

Wash cells with PBS

'

Add 0.5% Methylene Blue solution

'

Incubate for 10-15 minutes

'

Wash with distilled water to remove excess stain

'

Elute stain with 0.1 M HCI in 50% ethanol

Read absorbance at ~665 nm

Click to download full resolution via product page

Workflow for a Methylene Blue-based cell viability assay.

« Typical Staining Protocol:
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o Plate cells in a 96-well plate and allow for adherence.
o After experimental treatment, wash cells with phosphate-buffered saline (PBS).

o Add a 0.5% (w/v) methylene blue solution in 50% ethanol and incubate for 10-15 minutes.

[7]
o Wash extensively with water to remove excess dye.

o Elute the stain from the cells using an appropriate solvent (e.g., 0.1 M HCI in 50%
ethanol).

o Quantify the eluted dye by measuring absorbance at approximately 665 nm.[5]
Mitochondrial Respiration Assays:

High-resolution respirometry (e.g., Oroboros Oxygraph-2k) can be used to assess the effect of
methylene blue on mitochondrial oxygen consumption.

e General Protocol:
o Isolate mitochondria from cells or tissues of interest.

o Energize mitochondria with specific substrates for different complexes of the ETC (e.g.,
pyruvate and malate for Complex I, succinate for Complex I1).[19][29][30]

o Add methylene blue at desired concentrations (typically in the low micromolar range) and
monitor changes in oxygen consumption rates.[30]

In Vivo Experimental Protocols

Animal Models:

Methylene blue has been investigated in various animal models, including rodents and larger
animals. The route of administration and dosage are critical considerations.

o Dosage: Doses in animal studies typically range from 0.5 to 5 mg/kg for systemic
administration.[20] However, higher doses have been used for specific applications.[21]
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o Administration: Methylene blue can be administered intravenously (IV), intraperitoneally (IP),

or orally (e.g., in drinking water).[31][32] The choice of route will significantly impact the

pharmacokinetic profile.[11][27]

Table 4: Example In Vivo Dosing Regimens

Route of

Animal Model Dosage o . Application Reference
Administration
Cardiac
Rat 2 mg/kg Intravenous ischemia- [32][33]
reperfusion
Pharmacokinetic
Mouse 2 mg/kg Intravenous 9]
study
Mouse Chronic oral or Oral or Alzheimer's (31]
(transgenic) IP Intraperitoneal disease model
Hereditary
Intravenous or .
Dog 1.0- 1.5 mg/kg Oral methemoglobine  [10]
ra
mia
Goat 4 mg/kg Intravenous Nitrate toxicity [34]

Safety and Handling

Methylene blue is generally considered safe at therapeutic doses. However, it is a potent

monoamine oxidase inhibitor (MAOI) and can cause serotonin syndrome if co-administered

with serotonergic drugs.[6] It can also induce hemolytic anemia in individuals with glucose-6-

phosphate dehydrogenase (G6PD) deficiency. Appropriate personal protective equipment

should be worn when handling the powdered form to avoid inhalation and skin contact.

This guide provides a foundational understanding of methylene blue (trihydrate) for research

purposes. It is essential to consult the primary literature for detailed protocols and safety

information specific to your experimental design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. HPLC Method for Analysis of Methylene blue on Primesep 100 Column | SIELC
Technologies [sielc.com]

2. pfm :: Precision and Future Medicine [pfmjournal.org]

3. uv-visible absorption spectrum of methylene blue dye peak wavelengths of maximum
absorbance uses staining dye treatment of methemoglobinemia redox titration indicator
molecular structure skeletal formulae example of aromatic spectra Doc Brown's chemistry
revision notes [docbrown.info]

4. CN103983703A - High-performance-liquid-chromatography detection method for
methylene blue in aquaculture water - Google Patents [patents.google.com]

5. A rapid and simple spectroscopic method for the determination of yeast cell viability using
methylene blue - PubMed [pubmed.ncbi.nim.nih.gov]

6. benchchem.com [benchchem.com]
7. benchchem.com [benchchem.com]
8. cdn.ymaws.com [cdn.ymaws.com]

9. Quantification of Methylene Blue and Evaluation of Its Pharmacokinetics in ICR Mice by
Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry Using Difluoroacetic
Acid - PMC [pmc.ncbi.nlm.nih.gov]

10. Long-term Treatment with Methylene Blue in a Dog with Hereditary Methemoglobinemia
Caused by Cytochrome b5 Reductase Deficiency - PMC [pmc.ncbi.nlm.nih.gov]

11. Methylene Blue | SIELC Technologies [sielc.com]
12. UV-Vis Spectrum of Methylene Blue | SIELC Technologies [sielc.com]
13. researchgate.net [researchgate.net]

14. Quantification of Methylene Blue and Evaluation of Its Pharmacokinetics in ICR Mice by
Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry Using Difluoroacetic
Acid - PubMed [pubmed.ncbi.nim.nih.gov]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b13138519?utm_src=pdf-custom-synthesis#bc-rfq
https://sielc.com/hplc-determination-of-methylene-blue
https://sielc.com/hplc-determination-of-methylene-blue
https://www.pfmjournal.org/m/journal/view.php?doi=10.23838/pfm.2022.00079
https://docbrown.info/page06/spectra/0uv-visible-spectra-15arom3.htm
https://docbrown.info/page06/spectra/0uv-visible-spectra-15arom3.htm
https://docbrown.info/page06/spectra/0uv-visible-spectra-15arom3.htm
https://docbrown.info/page06/spectra/0uv-visible-spectra-15arom3.htm
https://patents.google.com/patent/CN103983703A/en
https://patents.google.com/patent/CN103983703A/en
https://pubmed.ncbi.nlm.nih.gov/36305512/
https://pubmed.ncbi.nlm.nih.gov/36305512/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Selenomethylene_Blue_and_Methylene_Blue_Delivery_in_Animal_Models.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Methylene_Blue_Staining_and_Metabolic_Activity_Assays_for_Cell_Viability_Assessment.pdf
https://cdn.ymaws.com/www.aavpt.org/resource/resmgr/imported/methyleneBlue.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12009784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12009784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12009784/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5697180/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5697180/
https://sielc.com/compound-methylene-blue
https://sielc.com/uv-vis-spectrum-of-methylene-blue
https://www.researchgate.net/figure/UV-Vis-spectrophotometer-absorbance-curve-of-methylene-blue-solution-Figure-2-shows-a_fig1_356767415
https://pubmed.ncbi.nlm.nih.gov/40254552/
https://pubmed.ncbi.nlm.nih.gov/40254552/
https://pubmed.ncbi.nlm.nih.gov/40254552/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13138519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

15. Determination of Methylene Blue and Its Metabolite Residues in Aquatic Products by
High-Performance Liquid Chromatography—Tandem Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

16. accessdata.fda.gov [accessdata.fda.gov]

17. In Vitro and Ex Vivo Investigation of the Antibacterial Effects of Methylene Blue against
Methicillin-Resistant Staphylococcus aureus [mdpi.com]

18. researchgate.net [researchgate.net]
19. mdpi.com [mdpi.com]

20. Frontiers | Protection against neurodegeneration with low-dose methylene blue and near-
infrared light [frontiersin.org]

21. Toxicity and carcinogenicity studies of methylene blue trihydrate in F344N rats and
B6C3F1 mice - PMC [pmc.ncbi.nim.nih.gov]

22. Determination of Methylene Blue in Pig Plasma Using RP-HPLC with Solid Phase
Extraction [journalll.magtechjournal.com]

23. Methylene blue to determine the yeast viability | Geneq [geneq.com]
24. pubs.usgs.gov [pubs.usgs.gov]

25. mt.com [mt.com]

26. pubs.acs.org [pubs.acs.org]

27. researchgate.net [researchgate.net]

28. researchgate.net [researchgate.net]

29. scispace.com [scispace.com]

30. cdnsciencepub.com [cdnsciencepub.com]

31. Therapeutic and preventive effects of methylene blue on Alzheimer's disease pathology
in a transgenic mouse model - PubMed [pubmed.ncbi.nim.nih.gov]

32. Cardiotoxic and Cardioprotective Effects of Methylene Blue in the Animal Model of
Cardiac Ischemia and Reperfusion [mdpi.com]

33. [PDF] Cardiotoxic and Cardioprotective Effects of Methylene Blue in the Animal Model of
Cardiac Ischemia and Reperfusion | Semantic Scholar [semanticscholar.org]

34. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Methylene Blue (Trihydrate): A Comprehensive
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8401997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8401997/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8401997/
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2016/204630Orig1s000ClinPharmR.pdf
https://www.mdpi.com/1424-8247/17/2/241
https://www.mdpi.com/1424-8247/17/2/241
https://www.researchgate.net/publication/268145483_In_Vitro_Assessment_of_Methylene_Blue_Hydrate_as_a_Multiple_CYP450_Inhibitor_and_a_Mechanism-Based_Inhibitor
https://www.mdpi.com/2076-3921/10/2/305
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2015.00179/full
https://www.frontiersin.org/journals/cellular-neuroscience/articles/10.3389/fncel.2015.00179/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC12177890/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12177890/
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/Y2011/V46/I3/231
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/Y2011/V46/I3/231
https://geneq.com/biotechnology/en/product/geneq/methylene-blue-to-determine-the-yeast-viability-9378
https://pubs.usgs.gov/of/1995/0189/report.pdf
https://www.mt.com/ca/en/home/supportive_content/ana_chem_applications/titration/M814.html
https://pubs.acs.org/doi/10.1021/acsomega.0c03830
https://www.researchgate.net/publication/12367461_Pharmacokinetics_and_organ_distribution_of_intravenous_and_oral_methylene_blue
https://www.researchgate.net/publication/51923415_Azure_B_a_Metabolite_of_Methylene_Blue_is_a_High-Potency_Reversible_Inhibitor_of_Monoamine_Oxidase
https://scispace.com/pdf/methylene-blue-improves-mitochondrial-respiration-and-2e4dd24pqu.pdf
https://cdnsciencepub.com/doi/abs/10.1139/cjpp-2017-0074
https://pubmed.ncbi.nlm.nih.gov/23891615/
https://pubmed.ncbi.nlm.nih.gov/23891615/
https://www.mdpi.com/2227-9059/12/11/2575
https://www.mdpi.com/2227-9059/12/11/2575
https://www.semanticscholar.org/paper/Cardiotoxic-and-Cardioprotective-Effects-of-Blue-in-J%C3%BAnior-Ara%C3%BAjo/6357e6344b65ec054acc093438bf4712d5b97e26
https://www.semanticscholar.org/paper/Cardiotoxic-and-Cardioprotective-Effects-of-Blue-in-J%C3%BAnior-Ara%C3%BAjo/6357e6344b65ec054acc093438bf4712d5b97e26
https://www.researchgate.net/publication/289141102_Dosage_regimen_of_methylene_blue_and_its_comparative_therapeutic_efficacy_with_tolonium_chloride_and_ascorbic_acid_in_induced_acute_nitrate_toxicity_in_goats
https://www.benchchem.com/product/b13138519/docs#methylene-blue-trihydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b13138519/docs#methylene-blue-trihydrate-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13138519?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b13138519/docs#methylene-blue-trihydrate-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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